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Compound of Interest

Compound Name: Holmium-166

Cat. No.: B1195350

Experimental Protocols (Continued)
Holmium-166 Radioembolization Workflow

The administration of 1¢Ho microspheres for radioembolization is a multi-step process
designed to ensure accurate delivery and dosimetry. A key feature of 1°®Ho radioembolization is
the use of a scout dose of 1¥6Ho microspheres, which has been shown to be more predictive of
the therapeutic dose distribution than the traditionally used °°mTc-MAA.

1. Pre-treatment Planning:
e Angiography: A visceral angiogram is performed to map the hepatic arterial anatomy.

e Scout Dose Administration: A low-activity scout dose (approximately 250 MBq) of 1¢°Ho
microspheres is administered into the hepatic artery.

o SPECT/CT Imaging: Post-scout dose SPECT/CT is performed to assess the biodistribution
of the microspheres, quantify the lung shunt fraction, and perform preliminary dosimetry.

2. Therapeutic Dose Administration:

» Based on the scout dose findings, the therapeutic activity of 1*¢*Ho microspheres is calculated
and administered through a catheter positioned in the hepatic artery.

3. Post-treatment Dosimetry:
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o SPECT/CT and/or MRI are performed post-therapy to confirm the distribution of the
microspheres and calculate the absorbed radiation dose to the tumor and normal liver tissue.

Pre-Treatment Planning Treatment Post-Treatment Evaluation

Calculate Therapeutic
Angiography 166Ho Scout Dose SPECT/CT Imaging Activif 166Ho Therapeutic Dose Post-Therapy SPECT/CT Absorbed Dose
(Hepatic Artery Mapping) Administration (~250 MBq) (Biodistribution & Dosimetry) Administration and/or MRI Calculation

Pre-Treatment Treatment Cycle (4 cycles, 8-12 wk intervals) Post-Treatment Evaluation
Patient Selection ». | Pre-medication w.| Amino Acid Infusion »_| Y7Lu-DOTATATE IV Infusion > g | Tumor and Organ
(SSTR-positive disease) "1 (Antiemetics) ™| (Kidney Protection) ] (7.4 GBq over 30 min) Post-Therapy SPECT/CT | Dose calculation
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 To cite this document: BenchChem. [Comparative efficacy of Holmium-166 and Lutetium-177
in radionuclide therapy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195350#comparative-efficacy-of-holmium-166-and-
lutetium-177-in-radionuclide-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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